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This document provides detailed application notes and protocols derived from research

findings published in the TRITA series from the KTH Royal Institute of Technology. The focus is

on the practical application of these findings in the field of sustainable technology, aimed at

researchers, scientists, and drug development professionals.

Application Note 1: Life Cycle Sustainability
Assessment of Energy Technologies
This application note is based on the findings of the TRITA-ABE-MBT-24634 report,

"Connecting 'Safe and Just Operating Space' With Life Cycle Sustainability Assessments of

Energy Technologies." It outlines a protocol for a comprehensive sustainability assessment of

energy technologies, integrating the "Safe and Just Operating Space" (SJOS) framework with

Life Cycle Sustainability Assessment (LCSA).

Data Presentation: Sustainability Assessment Indicators
for Energy Technologies
The following table summarizes the set of 30 sustainability assessment indicators relevant to

the life cycle of energy technologies as proposed in the research.
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Sustainability Dimension Indicator Category Indicator

Environmental Climate Change
Global Warming Potential

(GWP)

Ozone Depletion
Ozone Depletion Potential

(ODP)

Acidification Acidification Potential (AP)

Eutrophication Eutrophication Potential (EP)

Land Use Land Use Change (LUC)

Water Use Water Scarcity

Resource Depletion Fossil Fuel Depletion

Resource Depletion Mineral Resource Depletion

Particulate Matter Particulate Matter Formation

Ionizing Radiation Ionizing Radiation

Photochemical Ozone

Formation

Photochemical Ozone

Formation

Ecotoxicity Freshwater Ecotoxicity

Social Health and Well-being Health Impacts

Community Community Engagement

Labor Rights Fair Labor Practices

Governance Corruption

Social Equity Access to Resources

Cultural Heritage Impact on Cultural Heritage

Human Rights Human Rights Violations

Safety and Security
Occupational Health and

Safety

Knowledge Access to Education
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Social Cohesion Social Cohesion

Economic Cost and Finance
Levelized Cost of Energy

(LCOE)

Economic Development Job Creation

Innovation Investment in R&D

Market Structure Market Competition

Economic Resilience Supply Chain Resilience

Trade Import/Export Balance

Infrastructure Infrastructure Investment

Profitability Return on Investment (ROI)

Experimental Protocol: Integrated LCSA-SJOS
Assessment
This protocol outlines the methodology for conducting a Life Cycle Sustainability Assessment of

an energy technology, incorporating the Safe and Just Operating Space framework.

1. Goal and Scope Definition:

Define the purpose of the assessment (e.g., comparison of different energy technologies).
Define the functional unit (e.g., 1 kWh of electricity generated).
Define the system boundaries, encompassing the entire life cycle from raw material
extraction to disposal or recycling.

2. Life Cycle Inventory (LCI) Analysis:

Collect data on all inputs (materials, energy, water) and outputs (emissions, waste) for each
stage of the life cycle.
Utilize databases such as Ecoinvent for background data.

3. Life Cycle Impact Assessment (LCIA):

Select relevant impact categories and indicators from the table above.
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Characterize the LCI data into the selected impact indicators.
Normalize and weight the results if necessary, based on the goals of the study.

4. Integration of the SJOS Framework:

Environmental Dimension: Assess the environmental indicators against the planetary
boundaries. Determine if the technology's life cycle impacts transgress these boundaries.
Social Dimension: Evaluate the social indicators in relation to the social foundation of the
SJOS. Assess whether the technology's life cycle contributes to or detracts from achieving
social equity and well-being.
Economic Dimension: Analyze the economic indicators to assess the economic viability and
contribution to sustainable development.

5. Interpretation and Reporting:

Analyze the results of the integrated LCSA-SJOS assessment.
Identify hotspots in the life cycle with high environmental, social, or economic impacts.
Provide recommendations for improving the sustainability performance of the energy
technology.
Present the findings in a clear and transparent manner.

Visualization: LCSA-SJOS Assessment Workflow
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LCSA Framework

SJOS Integration

1. Goal & Scope Definition

2. Life Cycle Inventory (LCI)

3. Life Cycle Impact Assessment (LCIA)

Environmental Dimension
(Planetary Boundaries)

Integrate LCIA Results

Social Dimension
(Social Foundation)

Integrate LCIA Results

Economic Dimension

Integrate LCIA Results

4. Interpretation & Reporting

Recommendations for
Sustainable Technology Improvement

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workshop Start

1. Introduction & Background

2. Visioning Exercise
(Future Scenarios)

3. Back-casting
(Pathway to the Future)

4. Group Presentations
& Discussion

5. Synthesis & Wrap-up

Workshop End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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